Cas no 960201-86-9 (tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate)

tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate structure
960201-86-9 structure
Product Name:tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate
CAS No:960201-86-9
MF:C15H26N2O3
MW:282.378544330597
MDL:MFCD08898850
CID:1988617
PubChem ID:25220572
Update Time:2024-10-25

tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-[(2E)-3-(dimethylamino)prop-2-enoyl]-piperidine-1-carboxylate
    • 1-PIPERIDINECARBOXYLICACID,4-[3-(DIMETHYLAMINO)-1-OXO-2-PROPEN-1-YL]-,1,1-DIM
    • TERT-BUTYL 4-[(E)-3-(DIMETHYLAMINO)PROP-2-ENOYL]PIPERIDINE-1-CARBOXYLATE
    • 1,1-Dimethylethyl 4-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-1-piperidinecarboxylate (ACI)
    • tert-Butyl 4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate
    • G61008
    • BS-18058
    • 960201-86-9
    • 1799799-87-3
    • TERT-BUTYL 4-[3-(DIMETHYLAMINO)PROP-2-ENOYL]PIPERIDINE-1-CARBOXYLATE
    • tert-Butyl4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate
    • ME6JLX4DTH
    • ALBB-009358
    • AKOS005172311
    • tert-butyl 4-[(2E)-3-(dimethylamino)prop-2-enoyl]piperidine-1-carboxylate
    • 1,1-Dimethylethyl 4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]-1-piperidinecarboxylate
    • MFCD08898850
    • SCHEMBL16827771
    • 1-Piperidinecarboxylic acid, 4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]-, 1,1-dimethylethyl ester
    • SCHEMBL16827768
    • CS-0098341
    • 1-PIPERIDINECARBOXYLIC ACID, 4-[(2E)-3-(DIMETHYLAMINO)-1-OXO-2-PROPENYL]-, 1,1-DIMETHYLETHYL ESTER
    • AC7461
    • 1-piperidinecarboxylic acid, 4-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-, 1,1-dimethylethyl ester
    • tert-butyl (e)-4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate
    • STK505863
    • tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate
    • MDL: MFCD08898850
    • Inchi: 1S/C15H26N2O3/c1-15(2,3)20-14(19)17-10-6-12(7-11-17)13(18)8-9-16(4)5/h8-9,12H,6-7,10-11H2,1-5H3
    • InChI Key: NWAKHTZENIYBGL-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC(C(C=CN(C)C)=O)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 282.19434270g/mol
  • Monoisotopic Mass: 282.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 389.7±37.0 °C at 760 mmHg
  • Flash Point: 189.5±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate Security Information

tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate Pricemore >>

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tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  110 °C
Reference
Use of a combination comprising a Btk inhibitor and an immune checkpoint inhibitor for treating cancers
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Crystalline form of (S)-7-(1-acryloylpiperidin-4-yl)-2-(4-phenoxyphenyl)-4,5,6,7-tetra-hydropyrazolo[1,5-a]pyrimidine-3-carboxamide, preparation, and uses thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 2 h, reflux
Reference
Antitumor pyrazolo[1,5-a]pyrimidine derivatives and their uses
, Japan, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  110 °C
Reference
Preparation of (S)-7-(1-acryloylpiperidin-4-yl)-2-(4-phenoxyphenyl)-4,5,6,7-tetrahydropyrazolo-[1,5-a]pyrimidine-3-carboxamide useful in combination with BTK inhibitors in treatment and prophylaxis of indolent or aggressive B-cell lymphomas
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  110 °C
Reference
Crystalline forms of (S)-7-(1-(but-2-ynoyl)piperidin-4-yl)-2-(4-phenoxyphenyl)-4,5,6,7-tetrahydropyrazolo [1,5-a]pyrimidine-3-carboxamide, preparation, and uses thereof
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tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate Raw materials

tert-Butyl 4-(2E)-3-(dimethylamino)prop-2-enoyl-piperidine-1-carboxylate Preparation Products

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